Cas no 120770-34-5 (Draflazine)

• Product Name: Draflazine
• CAS No: 120770-34-5
• MF: C₃₀H₃₃Cl₂F₂N₅O₂
• MW: 604.518131971359
• MDL: MFCD00868066
• CID: 181933
• PubChem ID: 60849
• Update Time: 2025-10-12

Draflazine Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetamide,2-(aminocarbonyl)-N-(4-amino-2,6-dichlorophenyl)-4-[5,5-bis(4-fluorophenyl)pentyl]-
• 1-[2-(4-amino-2,6-dichloroanilino)-2-oxoethyl]-4-[5,5-bis(4-fluorophenyl)pentyl]piperazine-2-carboxamide
• Draflazina
• Draflazine
• Draflazinum
• 1-Piperazineacetamide, 2-(aminocarbonyl)-N-(4-amino-2,6-dichlorophenyl)-4-(5,5-bis(4-fluorophenyl)pentyl)-
• AKOS040741670
• 2-aminocarbonyl-N-(4-amino-2,6-dichlorophenyl)-4-(5,5-bis(4-fluorophenyl)-pentyl)-1-piperazineacetamide
• 2-(AMINOCARBONYL)-N-(4-AMINO-2,6-DICHLOROPHENYL)-4-(5,5-BIS(4-FLUOROPHENYL)PENTYL)-1-PIPERAZINEACETAMIDE
• R-70380
• 1-Piperazineacetamide, 2-(aminocarbonyl)-N-(4-amino-2,6-dichlorophenyl)-4-(5,5-bis(4-fluorophenyl)pentyl)-,(+-)-
• DRAFLAZINE [USAN]
• Draflazine (USAN/INN)
• (+/-)-2-(AMINOCARBONYL)-N-(4-AMINO-2,6-DICHLOROPHENYL)-4-(5,5-BIS(4-FLUOROPHENYL)PENTYL)-1-PIPERAZINE-ACETAMIDE
• R70380
• 0Y25DT968Y
• R75231
• Draflazine [USAN:INN:BAN]
• (+-)-4'-Amino-4-(5,5-bis(p-fluorophenyl)pentyl)-2-carbamoyl-2',6'-dichloro-1-piperazineacetanilide
• 120770-34-5
• R-75231
• NS00122397
• D03906
• Q27077112
• 1-{[(4-amino-2,6-dichlorophenyl)carbamoyl]methyl}-4-[5,5-bis(4-fluorophenyl)pentyl]piperazine-2-carboxamide
• (+/-)-4'-AMINO-4-(5,5-BIS(P-FLUOROPHENYL)PENTYL)-2-CARBAMOYL-2',6'-DICHLORO-1-PIPERAZINEACETANILIDE
• R 75231
• UNII-0Y25DT968Y
• FT-0743995
• Benzenemethanesulfonylchloride, 2-methyl-
• Draflazinum [INN-Latin]
• CHEMBL1628717
• (S)-Draflazine
• Draflazina [INN-Spanish]
• CS-0026695
• 1-PIPERAZINEACETAMIDE, 2-(AMINOCARBONYL)-N-(4-AMINO-2,6-DICHLOROPHENYL)-4-(5,5-BIS(4-FLUOROPHENYL)PENTYL)-, (+/-)-
• SCHEMBL215826
• HY-106841
• GTPL4590
• DTXSID60869655
• DRAFLAZINE [INN]
• R88021
• DB-057830

• MDL： MFCD00868066
• Inchi： 1S/C30H33Cl2F2N5O2/c31-25-15-23(35)16-26(32)29(25)37-28(40)18-39-14-13-38(17-27(39)30(36)41)12-2-1-3-24(19-4-8-21(33)9-5-19)20-6-10-22(34)11-7-20/h4-11,15-16,24,27H,1-3,12-14,17-18,35H2,(H2,36,41)(H,37,40)
• InChI Key： IWMYIWLIESDFRZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1NC(CN1CCN(CCCCC(C2C=CC(=CC=2)F)C2C=CC(=CC=2)F)CC1C(N)=O)=O)Cl)N

Computed Properties

• Exact Mass: 603.19800
• Monoisotopic Mass: 603.197937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 5.4
• Topological Polar Surface Area: 105

Experimental Properties

• Color/Form: Solid
• Density: 1.3±0.1 g/cm3
• Boiling Point: 755.9±60.0 °C at 760 mmHg
• Flash Point: 411.0±32.9 °C
• Refractive Index: 1.618
• PSA: 104.69000
• LogP: 6.49650
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

Draflazine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Draflazine

Professional Introduction to Draflazine (CAS No. 120770-34-5)

Draflazine, chemically identified by the CAS number 120770-34-5, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This introduction aims to provide a comprehensive overview of Draflazine, its chemical properties, potential applications, and the latest research findings that underscore its significance in modern medicine.

The molecular structure of Draflazine is characterized by its unique blend of functional groups, which contribute to its distinct pharmacological profile. As a synthetic compound, it exhibits properties that make it a promising candidate for various therapeutic applications. The chemical formula and structural elucidation of Draflazine have been extensively studied to understand its mechanism of action and interactions with biological targets.

In recent years, Draflazine has been the subject of numerous clinical trials and preclinical studies, highlighting its potential in treating a range of medical conditions. One of the most notable areas of research has been its role in managing metabolic disorders. Studies have demonstrated that Draflazine can modulate key enzymes involved in glucose metabolism, making it a candidate for the treatment of diabetes and related complications.

Furthermore, Draflazine has shown promise in the realm of cardiovascular health. Research indicates that it can influence lipid profiles and improve endothelial function, which are critical factors in preventing cardiovascular diseases. The compound's ability to interact with receptors and enzymes involved in these pathways has been a focal point for scientists seeking to develop novel therapeutics.

The pharmacokinetic properties of Draflazine are another area of interest. Its absorption, distribution, metabolism, and excretion (ADME) profiles have been carefully evaluated to ensure its efficacy and safety. Preliminary data suggest that Draflazine has a favorable half-life, allowing for once-daily dosing regimens, which could enhance patient compliance and convenience.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of Draflazine to various biological targets with high accuracy. This computational modeling has been instrumental in designing derivatives with enhanced pharmacological properties. By leveraging machine learning algorithms and molecular docking techniques, scientists have identified structural modifications that could improve the compound's bioavailability and reduce potential side effects.

The therapeutic potential of Draflazine extends beyond metabolic and cardiovascular applications. Emerging research suggests that it may have anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis. The compound's ability to modulate inflammatory cytokines and reduce oxidative stress has been observed in vitro and in animal models.

One of the most exciting developments in Draflazine research has been its application in neuroprotective therapies. Studies have indicated that it can cross the blood-brain barrier and protect neurons from damage caused by oxidative stress and neuroinflammation. This opens up new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of Draflazine involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled the production of high-purity batches of the compound, ensuring consistency in experimental outcomes. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize the compound's purity and structural integrity.

Ethical considerations are paramount in pharmaceutical research, and Draflazine's development has adhered to stringent regulatory guidelines. Clinical trials have been designed to minimize risks to participants while maximizing scientific validity. The involvement of diverse patient populations ensures that the compound's efficacy and safety are evaluated across different demographic groups.

The future prospects for Draflazine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to translate laboratory findings into clinical practice. By fostering innovation and collaboration, the potential of Draflazine to improve human health can be fully realized.